Cas no 1159195-70-6 (Zafirlukast p-Tolyl Isomer)

• Product Name: Zafirlukast p-Tolyl Isomer
• CAS No: 1159195-70-6
• MF: C₃₁H₃₃N₃O₆S
• MW: 575.675226926804
• CID: 1003606
• PubChem ID: 42633113
• Update Time: 2025-11-02

Zafirlukast p-Tolyl Isomer Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 3-[2-Methoxy-4-(p-tolylsulfonylcarbaMoyl)benzyl]-1-Methylindol-5-ylcarbaMate
• N-[3-[[2-Methoxy-4-[[[(4-Methylphenyl)sulfonyl]aMino]carbonyl]phenyl]Methyl]-1-Methyl-1H-indol-5-yl]carbaMic Acid Cyclopentyl Ester
• Zafirlukast p-Tolyl IsoMer
• Zafirlukast Related CoMpound E
• Zafirlukast p-Tolyl
• cyclopentyl N-[3-[[2-methoxy-4-[(4-methylphenyl)sulfonylcarbamoyl]phenyl]methyl]-1-methylindol-5-yl]carbamate
• Carbamic acid, N-(3-((2-methoxy-4-((((4-methylphenyl)sulfonyl)amino)carbonyl)phenyl)methyl)-1-methyl-1H-indol-5-yl)-, cyclopentyl ester
• Cyclopentyl N-(3-((2-methoxy-4-((((4-methylphenyl)sulfonyl)amino)carbonyl)phenyl)methyl)-1-methyl-1H-indol-5-yl)carbamate
• 89NQ72CV3D
• SCHEMBL4164081
• Cyclopentyl [3-({2-methoxy-4-[(4-methylbenzene-1-sulfonyl)carbamoyl]phenyl}methyl)-1-methyl-1H-indol-5-yl]carbamate
• N-[3-[[2-Methoxy-4-[[[(4-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Cyclopentyl Ester; Zafirlukast Related Compound E; Cyclopentyl 3-[2-Methoxy-4-(p-tolylsulfonylcarbamoyl)benzyl]-1-methylindol-5-ylcarbamate;
• 1159195-70-6
• A1-03571
• UNII-89NQ72CV3D
• BRD-K29847171-001-01-7
• DTXSID10655287
• Zafirlukast p-Tolyl Isomer

• Inchi： 1S/C31H33N3O6S/c1-20-8-13-26(14-9-20)41(37,38)33-30(35)22-11-10-21(29(17-22)39-3)16-23-19-34(2)28-15-12-24(18-27(23)28)32-31(36)40-25-6-4-5-7-25/h8-15,17-19,25H,4-7,16H2,1-3H3,(H,32,36)(H,33,35)
• InChI Key： HOOQJZTUMKGZMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C1C=CC(=C(C=1)OC)CC1=CN(C)C2C=CC(=CC1=2)NC(=O)OC1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 575.20900
• Monoisotopic Mass: 575.20900695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 131.09000
• LogP: 7.36510

Additional information on Zafirlukast p-Tolyl Isomer

Zafirlukast p-Tolyl Isomer (CAS 1159195-70-6): A Comprehensive Overview

The Zafirlukast p-Tolyl Isomer (CAS 1159195-70-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. As an isomer of the well-known leukotriene receptor antagonist Zafirlukast, this compound plays a crucial role in the study of respiratory diseases and inflammatory conditions. Its unique structural properties make it a valuable reference standard for analytical purposes and drug development.

Chemically, the Zafirlukast p-Tolyl Isomer belongs to the class of organic compounds known as quinolines, which are widely recognized for their pharmacological activities. The compound's molecular formula is C₃₁H₃₃N₃O₆S, with a molecular weight of 575.68 g/mol. Its structural features include a p-tolyl group, which contributes to its distinct chemical behavior compared to other Zafirlukast isomers.

In recent years, the demand for high-quality reference standards like Zafirlukast p-Tolyl Isomer has increased dramatically, driven by the growing focus on precision medicine and personalized treatment approaches. Researchers are particularly interested in how different isomers of Zafirlukast might affect drug efficacy and safety profiles, making this compound a hot topic in pharmaceutical circles.

The primary application of Zafirlukast p-Tolyl Isomer (CAS 1159195-70-6) lies in analytical chemistry and pharmaceutical research. It serves as:

1. A critical reference standard for HPLC and LC-MS analysis
2. A tool for studying structure-activity relationships in leukotriene antagonists
3. A component in method development for impurity profiling
4. A research chemical for investigating metabolic pathways

Current market trends show that compounds like Zafirlukast p-Tolyl Isomer are becoming increasingly valuable as regulatory agencies worldwide tighten requirements for drug impurity characterization. The pharmaceutical industry's shift toward more comprehensive analytical testing has created new opportunities for specialized isomers and reference materials.

From a technical perspective, the Zafirlukast p-Tolyl Isomer typically appears as a white to off-white crystalline powder. It has limited solubility in water but dissolves well in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties make it particularly suitable for various analytical techniques and formulation studies.

Quality control of Zafirlukast p-Tolyl Isomer is paramount, with most suppliers providing certificates of analysis that include detailed information about purity (often ≥98%), residual solvents, and other critical parameters. Advanced characterization techniques like NMR, mass spectrometry, and X-ray diffraction are commonly employed to verify the compound's identity and purity.

The stability of Zafirlukast p-Tolyl Isomer (CAS 1159195-70-6) under various storage conditions is another important consideration for researchers. Proper storage typically involves protection from light and moisture at controlled room temperature or refrigerated conditions, depending on the intended use and duration of storage.

In the context of current research trends, scientists are particularly interested in how different isomers of Zafirlukast might influence:

- Drug-receptor interactions
- Metabolic stability
- Potential side effect profiles
- Formulation characteristics

These investigations align with the broader pharmaceutical industry's focus on understanding and controlling stereochemistry in drug development, a trend that has gained momentum in recent years.

From a regulatory standpoint, while Zafirlukast p-Tolyl Isomer itself is not a marketed drug, its use in pharmaceutical analysis falls under good laboratory practice (GLP) and current good manufacturing practice (cGMP) guidelines when employed in drug development processes. This regulatory framework ensures the reliability and reproducibility of research findings involving this compound.

The synthesis of Zafirlukast p-Tolyl Isomer typically involves multi-step organic reactions, with careful control of reaction conditions to ensure the correct isomeric form is obtained. Process chemists pay particular attention to purification techniques to achieve the high purity required for analytical applications.

Looking ahead, the importance of specialized compounds like Zafirlukast p-Tolyl Isomer (CAS 1159195-70-6) is expected to grow as:

1. Regulatory requirements for drug impurities become more stringent
2. Analytical techniques become more sophisticated
3. The pharmaceutical industry continues to emphasize quality by design (QbD) principles
4. Research into personalized medicine advances

For researchers working with Zafirlukast p-Tolyl Isomer, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and working in well-ventilated areas. While not classified as hazardous under standard conditions, all chemicals should be treated with respect and handled according to institutional safety protocols.

In conclusion, Zafirlukast p-Tolyl Isomer represents an important tool in modern pharmaceutical research and analysis. Its role in understanding drug behavior, ensuring product quality, and advancing scientific knowledge makes it a valuable compound for researchers and analytical laboratories worldwide. As the field of pharmaceutical sciences continues to evolve, the demand for such specialized reference materials is likely to increase, driving further innovation in their production and application.